Cas no 1431559-90-8 (N'-cyano-3-fluorobenzene-1-carboximidamide)

• Product Name: N'-cyano-3-fluorobenzene-1-carboximidamide
• CAS No: 1431559-90-8
• MF: C₈H₆FN₃
• MW: 163.151744365692
• MDL: MFCD24386140
• CID: 4599382
• Update Time: 2025-06-27

N'-cyano-3-fluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N'-Cyano-3-fluorobenzene-1-carboximidamide
• 3-Fluoro-N-cyano-benzamidine
• Benzenecarboximidamide, N-cyano-3-fluoro-
• N'-cyano-3-fluorobenzene-1-carboximidamide

• MDL： MFCD24386140
• Inchi： 1S/C8H6FN3/c9-7-3-1-2-6(4-7)8(11)12-5-10/h1-4H,(H2,11,12)
• InChI Key： RAARJNIPSQIZHI-UHFFFAOYSA-N
• SMILES： C1(C(NC#N)=N)=CC=CC(F)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N'-cyano-3-fluorobenzene-1-carboximidamide

N'-cyano-3-fluorobenzene-1-carboximidamide: A Comprehensive Overview

N'-cyano-3-fluorobenzene-1-carboximidamide, identified by the CAS number 1431559-90-8, is a compound of significant interest in the field of organic chemistry. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. The name itself highlights key structural elements: the presence of a cyano group (cyano) and a fluorine atom (fluorobenzene) attached to a benzene ring, along with a carboximidamide functional group.

The synthesis of N'-cyano-3-fluorobenzene-1-carboximidamide involves a series of carefully controlled reactions. Researchers have explored various methodologies to optimize its production, focusing on yield and purity. Recent studies have emphasized the use of eco-friendly solvents and catalysts to align with sustainable chemical practices. The compound's stability under different conditions has also been extensively investigated, making it suitable for applications in diverse environments.

In terms of chemical properties, N'-cyano-3-fluorobenzene-1-carboximidamide exhibits notable reactivity due to the electron-withdrawing effects of both the cyano and fluorine groups. These groups influence the compound's electronic structure, enhancing its ability to participate in nucleophilic and electrophilic reactions. Such reactivity has been leveraged in the development of novel materials, including advanced polymers and coatings.

The application of this compound extends into the pharmaceutical industry, where its unique properties make it a candidate for drug design. The fluorine atom contributes to bioavailability, while the cyano group can be utilized for targeted drug delivery systems. Recent research has highlighted its potential as a building block for creating bioactive molecules with specific therapeutic effects.

In addition to its chemical significance, N'-cyano-3-fluorobenzene-1-carboximidamide has found niche applications in electronics and optoelectronics. Its ability to form stable complexes with metal ions makes it valuable in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are being explored for their potential in gas storage, catalysis, and sensing technologies.

The study of N'-cyano-3-fluorobenzene-1-carboximidamide continues to evolve with advancements in analytical techniques. Modern spectroscopic methods, such as NMR and IR spectroscopy, have provided deeper insights into its molecular structure and dynamic behavior. Computational chemistry tools have also been employed to predict its reactivity and stability under various conditions.

In conclusion, N'-cyano-3-fluorobenzene-1-carboximidamide, CAS No. 1431559-90-8, stands as a testament to the ingenuity of modern chemistry. Its versatile structure and promising applications across multiple fields underscore its importance as a subject of ongoing research. As scientific understanding advances, this compound is poised to play an increasingly significant role in both academic and industrial settings.